- Stereoselective Lithiation and Carboxylation of Boc-Protected Bicyclopyrrolidine: Synthesis of a Key Building Block for HCV Protease Inhibitor Telaprevir, Organic Process Research & Development, 2014, 18(10), 1234-1244
Cas no 714194-68-0 ((1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester)
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester is a chiral bicyclic pyrrolidine derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical applications. Its rigid octahydrocyclopentapyrrole scaffold provides stereochemical control, making it valuable for constructing complex molecular architectures. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. This compound is particularly useful in asymmetric synthesis, peptidomimetics, and medicinal chemistry due to its defined stereochemistry and functional group compatibility. Its high purity and well-characterized structure ensure reproducibility in research and industrial processes. The product is typically supplied under inert conditions to maintain integrity and is suitable for use in catalytic transformations and multi-step synthetic routes.
714194-68-0 structure
Product Name:(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester
CAS No:714194-68-0
MF:C12H21NO2
MW:211.30064368248
CID:826654
PubChem ID:59428239
Update Time:2025-06-08
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (1S,3aR,6aS)-tert-Butyl octahydrocyclopenta[c]pyrrole-1-carboxylate
- Octahydro-cyclopenta[c]pyrrole-1-carboxylic acid tert-butyl ester
- tert-butyl (3S,3aS,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole-3-carboxylate
- 714194-68-0
- (1S,3aR,6aS)-tert-butyloctahydrocyclopenta[c]pyrrole-1-carboxylate
- SCHEMBL417787
- NEKNRPZRUGJBHN-GUBZILKMSA-N
- (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylic acid t-butyl ester
- DTXSID70731990
- BS-49376
- tert-butyl (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylate
- A866448
- Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (1S,3aR,6aS)-
- MFCD16659833
- DB-002194
- (1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester
-
- MDL: MFCD16659833
- Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)10-9-6-4-5-8(9)7-13-10/h8-10,13H,4-7H2,1-3H3/t8-,9-,10-/m0/s1
- InChI Key: NEKNRPZRUGJBHN-GUBZILKMSA-N
- SMILES: O(C(C)(C)C)C([C@@H]1[C@H]2CCC[C@H]2CN1)=O
Computed Properties
- Exact Mass: 211.15700
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 278.566°C at 760 mmHg
- Flash Point: 122℃
- PSA: 38.33000
- LogP: 2.04500
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Security Information
- Storage Condition:Sealed in dry,2-8°C
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128813-1g |
tert-butyl (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 1g |
$355 | 2021-08-05 | |
| Chemenu | CM128813-5g |
tert-butyl (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 5g |
$1066 | 2021-08-05 | |
| Fluorochem | 227945-1g |
1S,3aR,6aS)-tert-Butyl octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 1g |
£372.00 | 2022-02-28 | |
| Fluorochem | 227945-5g |
1S,3aR,6aS)-tert-Butyl octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 5g |
£1114.00 | 2022-02-28 | |
| Chemenu | CM128813-250mg |
tert-butyl (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 250mg |
$149 | 2024-07-24 | |
| Chemenu | CM128813-1g |
tert-butyl (1S,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 1g |
$384 | 2024-07-24 | |
| TRC | S231605-500mg |
(1S,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid tert-butyl ester |
714194-68-0 | 500mg |
$ 380.00 | 2022-06-02 | ||
| TRC | S231605-1000mg |
(1S,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid tert-butyl ester |
714194-68-0 | 1g |
$ 625.00 | 2022-06-02 | ||
| TRC | S231605-2000mg |
(1S,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid tert-butyl ester |
714194-68-0 | 2g |
$ 1000.00 | 2022-06-02 | ||
| Alichem | A109006037-1g |
(1S,3aR,6aS)-tert-Butyl octahydrocyclopenta[c]pyrrole-1-carboxylate |
714194-68-0 | 95% | 1g |
$406.60 | 2023-09-01 |
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bisulfate Solvents: tert-Butyl methyl ether , Water ; 3 h, rt; 30 min, rt
1.2 Reagents: 4-(Dimethylamino)pyridine , Di-tert-butyl dicarbonate Solvents: tert-Butanol , tert-Butyl methyl ether ; 1 h, 22 - 27 °C; 5 h, 22 - 27 °C
1.3 Reagents: Methanesulfonic acid ; 1 h, 22 - 27 °C; 11 h, 22 - 27 °C
1.4 Reagents: Potassium carbonate Solvents: Water ; 30 min, 22 - 27 °C; 30 min, 22 - 27 °C
1.5 Solvents: tert-Butyl methyl ether ; 2.5 h, 22 - 27 °C
1.2 Reagents: 4-(Dimethylamino)pyridine , Di-tert-butyl dicarbonate Solvents: tert-Butanol , tert-Butyl methyl ether ; 1 h, 22 - 27 °C; 5 h, 22 - 27 °C
1.3 Reagents: Methanesulfonic acid ; 1 h, 22 - 27 °C; 11 h, 22 - 27 °C
1.4 Reagents: Potassium carbonate Solvents: Water ; 30 min, 22 - 27 °C; 30 min, 22 - 27 °C
1.5 Solvents: tert-Butyl methyl ether ; 2.5 h, 22 - 27 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Methanesulfonic acid , Sulfuric acid magnesium salt (1:1) Solvents: Tetrahydrofuran ; < 20 °C; 12 h, < 20 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 9 - 10, < 20 °C
1.3 Solvents: Isopropanol ; rt; rt → 50 °C; 2 h, 50 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 9 - 10, < 20 °C
1.3 Solvents: Isopropanol ; rt; rt → 50 °C; 2 h, 50 °C
Reference
- A new synthetic process of bicyclic pyrrolidine intermediate in telaprevir, Zhongguo Yaoke Daxue Xuebao, 2014, 45(5), 529-534
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Raw materials
- (1S,3aR,6aS)-Hexahydro-cyclopentacpyrrole-1,2(1H)-dicarboxylic Acid Bis(tert-butyl) Ester
- Oxalic acid
- (1S)-tetralin-1-amine
- (3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Preparation Products
(1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
714194-68-0 ((1S,3aR,6aS)-Octahydrocyclopentacpyrrole-1-carboxylic acid tert-butyl ester) Related Products
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- 696646-19-2(L-PROLINE, 3-(1-ETHYLPROPYL)-, 1,1-DIMETHYLETHYL ESTER, (3R)-)
- 696646-06-7(L-Proline, 3-(1-methylpropyl)-, 1,1-dimethylethyl ester, (3R)-)
- 696646-14-7(L-PROLINE, 3-CYCLOPENTYL-, 1,1-DIMETHYLETHYL ESTER, (3R)-)
- 111821-05-7((2S)-tert-Butyl octahydro-1H-indole-2-carboxylate)
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- 696645-98-4(L-Proline, 3-ethyl-, 1,1-dimethylethyl ester, (3S)-)
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